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Compound of Interest

Compound Name: Diethyl Chlorothiophosphate-d10

Cat. No.: B028762 Get Quote

Introduction: The Role of Isotopic Labeling in
Modern Analytical Chemistry
In the landscape of contemporary research, particularly within drug development and

environmental analysis, the demand for precision and accuracy in quantitative assays is

paramount. Stable isotope-labeled internal standards are fundamental to achieving this,

mitigating variability in sample preparation and instrumental analysis. Diethyl
Chlorothiophosphate-d10, the deuterated analogue of Diethyl Chlorothiophosphate, has

emerged as a critical tool for researchers. Its primary utility lies in its application as an internal

standard for the quantification of organophosphate pesticides and related compounds by mass

spectrometry-based methods. The ten deuterium atoms provide a distinct mass shift from its

unlabeled counterpart, ensuring clear differentiation in mass spectra without significantly

altering its chemical behavior. This guide offers an in-depth exploration of the chemical

properties, synthesis, and application of Diethyl Chlorothiophosphate-d10, tailored for

professionals in research and development.

Physicochemical Properties
The physicochemical properties of Diethyl Chlorothiophosphate-d10 are crucial for its

effective use and handling. While specific experimental data for the deuterated compound is

not extensively published, the properties can be reasonably extrapolated from its non-

deuterated analogue, Diethyl Chlorothiophosphate. The primary difference will be in the

molecular weight due to the presence of ten deuterium atoms.
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Property Value Source

Chemical Name
Diethyl Chlorothiophosphate-

d10
N/A

Synonyms

Phosphorochloridothioic Acid

O,O-(Diethyl-d10) Ester, O,O-

(Diethyl-d10) Thiophosphoryl

Chloride

[1]

CAS Number 287397-89-1 [2]

Molecular Formula C₄D₁₀ClO₂PS [2]

Molecular Weight 198.67 g/mol [3][4]

Appearance
Colorless to light yellow liquid

with a disagreeable odor.
[5]

Boiling Point 96 °C [5]

Melting Point -75 °C [5]

Density 1.2 g/mL at 25 °C

Flash Point >230 °F (>110 °C) [5]

Solubility

Insoluble in water, soluble in

most organic solvents.

Hydrolyzes in water.

[5]

Refractive Index n20/D 1.472

Synthesis and Isotopic Labeling
The synthesis of Diethyl Chlorothiophosphate-d10 involves a multi-step process starting

from a deuterated precursor to ensure high isotopic enrichment. The most common and

effective method is the reaction of fully deuterated ethanol (ethanol-d6) with phosphorus

pentasulfide (P₂S₅), followed by chlorination.[6][7][8]

The causality behind this synthetic choice is rooted in the need to introduce the deuterium

labels at the ethoxy groups, which are the sites of interest for creating a stable, isotopically
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distinct internal standard. Ethanol-d6 is a readily available starting material that ensures all ten

non-exchangeable hydrogen positions on the two ethyl groups are replaced with deuterium.

Synthetic Workflow

Step 1: Dithiophosphorylation

Step 2: Chlorination

Ethanol-d6 (C₂D₅OD)

O,O-Diethyldithiophosphoric Acid-d10
Reaction with P₂S₅

Phosphorus Pentasulfide (P₂S₅)

Diethyl Chlorothiophosphate-d10

Chlorination

Chlorinating Agent (e.g., Cl₂)

Click to download full resolution via product page

Caption: Synthetic pathway for Diethyl Chlorothiophosphate-d10.

Detailed Synthetic Protocol
The following protocol is a representative synthesis of Diethyl Chlorothiophosphate-d10,

based on established literature procedures.[6][7][8]

Step 1: Synthesis of O,O-Diethyldithiophosphoric Acid-d10

In a well-ventilated fume hood, a reaction flask equipped with a magnetic stirrer, dropping

funnel, and a condenser is charged with phosphorus pentasulfide (P₂S₅).

Ethanol-d6 is added dropwise to the stirred suspension of P₂S₅ at a controlled temperature.

The reaction is exothermic and the addition rate should be managed to maintain the reaction

temperature within a safe range.
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Upon completion of the addition, the reaction mixture is stirred for an additional period to

ensure complete reaction.

The resulting O,O-Diethyldithiophosphoric Acid-d10 is then isolated.

Step 2: Chlorination to Diethyl Chlorothiophosphate-d10

The crude O,O-Diethyldithiophosphoric Acid-d10 is dissolved in a suitable inert solvent.

A chlorinating agent, such as gaseous chlorine, is bubbled through the solution at a

controlled temperature.

The reaction progress is monitored by appropriate analytical techniques (e.g., TLC or GC).

Upon completion, the reaction mixture is worked up to remove byproducts and the solvent.

The final product, Diethyl Chlorothiophosphate-d10, is purified, typically by vacuum

distillation.

This self-validating system relies on the high isotopic purity of the starting material (ethanol-d6)

to ensure the final product has the desired level of deuteration. The purification steps are

critical to remove any unreacted starting materials or byproducts that could interfere with its use

as an internal standard.

Analytical Characterization
The identity and purity of Diethyl Chlorothiophosphate-d10 are confirmed through a

combination of spectroscopic and chromatographic techniques.

Spectroscopic Analysis
Mass Spectrometry (MS): GC-MS is the primary technique for confirming the molecular

weight and isotopic enrichment of Diethyl Chlorothiophosphate-d10. The mass spectrum

will show a molecular ion peak corresponding to the deuterated compound (m/z 198.67 for

C₄D₁₀³⁵Cl¹⁶O₂³¹P³²S). The absence of a significant peak at the m/z of the unlabeled

compound (188.61) confirms high isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum should show the absence of signals in the regions

corresponding to the ethyl protons, confirming a high degree of deuteration.

¹³C NMR: The carbon-13 NMR spectrum will show signals for the ethyl carbons, which

may appear as complex multiplets due to coupling with deuterium.

³¹P NMR: Phosphorus-31 NMR is a powerful tool for characterizing organophosphorus

compounds. It will show a single resonance, and its chemical shift can confirm the

phosphorus environment.

Chromatographic Analysis
Gas Chromatography (GC): A GC analysis, typically with a flame ionization detector (FID) or

a mass spectrometer (MS), is used to determine the purity of the compound. A single, sharp

peak is indicative of a high-purity sample.

Analysis

Results

Diethyl Chlorothiophosphate-d10 Sample

Gas Chromatography-Mass Spectrometry (GC-MS) Nuclear Magnetic Resonance (NMR)

Purity Assessment Identity Confirmation

Click to download full resolution via product page

Caption: Analytical workflow for the characterization of Diethyl Chlorothiophosphate-d10.

Stability and Storage
Proper storage and handling of Diethyl Chlorothiophosphate-d10 are essential to maintain its

integrity. Based on the data for its non-deuterated analogue, the following recommendations
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should be followed:

Storage Conditions: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

[9] It is often recommended to store under an inert atmosphere.[1]

Moisture Sensitivity: The compound is sensitive to moisture and will hydrolyze.[9] Contact

with water should be strictly avoided.

Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, alcohols, and

amines.[5][9]

Hazardous Decomposition: Decomposition under heat can produce toxic fumes of hydrogen

chloride, phosphorus oxides, and sulfur oxides.[9]

Application as an Internal Standard: A Practical
Workflow
The primary application of Diethyl Chlorothiophosphate-d10 is as an internal standard in

quantitative analysis, particularly for organophosphate pesticides in complex matrices such as

food, environmental samples, and biological fluids. Its use significantly improves the accuracy

and precision of the analytical method by correcting for variations in sample extraction,

cleanup, and instrument response.

Experimental Protocol: Quantification of an
Organophosphate Pesticide in a Sample Matrix
This protocol provides a generalized workflow for using Diethyl Chlorothiophosphate-d10 as

an internal standard in a GC-MS or LC-MS/MS analysis.

1. Preparation of Standard Solutions:

Prepare a stock solution of Diethyl Chlorothiophosphate-d10 in a suitable organic solvent
(e.g., ethyl acetate or acetonitrile) at a known concentration (e.g., 100 µg/mL).
Prepare a series of calibration standards containing the target analyte at known
concentrations, each spiked with a constant, known amount of the Diethyl
Chlorothiophosphate-d10 internal standard solution.
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2. Sample Preparation:

To a known volume or weight of the sample matrix (e.g., 1 g of homogenized food sample),
add a precise volume of the Diethyl Chlorothiophosphate-d10 internal standard stock
solution. This "spiking" should be done at the very beginning of the sample preparation
process to account for any losses during extraction and cleanup.
Perform the extraction of the analyte and internal standard from the matrix using an
appropriate method (e.g., QuEChERS, solid-phase extraction, or liquid-liquid extraction).
The extract may require a cleanup step to remove interfering matrix components.

3. Instrumental Analysis (GC-MS/MS or LC-MS/MS):

Inject the prepared calibration standards and sample extracts into the GC-MS/MS or LC-
MS/MS system.
Develop a method that allows for the chromatographic separation of the analyte and the
internal standard.
In the mass spectrometer, monitor specific precursor-to-product ion transitions for both the
analyte and Diethyl Chlorothiophosphate-d10 (Multiple Reaction Monitoring - MRM).

4. Data Analysis and Quantification:

For each calibration standard, calculate the ratio of the peak area of the analyte to the peak
area of the internal standard.
Construct a calibration curve by plotting this peak area ratio against the concentration of the
analyte.
Calculate the peak area ratio of the analyte to the internal standard in the sample extract.
Determine the concentration of the analyte in the sample by interpolating its peak area ratio
on the calibration curve.

The use of a stable isotope-labeled internal standard like Diethyl Chlorothiophosphate-d10 is

considered the gold standard in quantitative mass spectrometry because its chemical and

physical properties are nearly identical to the analyte, ensuring it behaves similarly throughout

the entire analytical process.

Safety and Handling
Diethyl Chlorothiophosphate-d10 should be handled with the same precautions as its non-

deuterated counterpart, which is a toxic and corrosive substance.[9]
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Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.[9] Work should be conducted in a well-ventilated chemical fume hood.

Inhalation: The compound can be very toxic if inhaled, causing burns to the respiratory tract.

[9]

Skin and Eye Contact: It is harmful in contact with skin and can cause severe burns to the

skin and eyes.[9]

Ingestion: Harmful if swallowed.[9]

First Aid: In case of exposure, seek immediate medical attention. For skin contact, wash

immediately with plenty of water. For eye contact, flush with plenty of water for at least 15

minutes.[9]

Conclusion
Diethyl Chlorothiophosphate-d10 is an indispensable tool for researchers and analytical

scientists requiring high-fidelity quantitative data for organophosphorus compounds. Its

synthesis is well-established, and its chemical properties make it an ideal internal standard for

mass spectrometry-based applications. By understanding its properties, handling it safely, and

employing it correctly in analytical workflows, researchers can significantly enhance the

reliability and accuracy of their results. This guide provides a comprehensive overview to

support the effective use of this important analytical standard in demanding research

environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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